Cas no 830319-32-9 (Butanenitrile, 3-hydroxy-4-(octadecyloxy)-, (3R)-)

• Product Name: Butanenitrile, 3-hydroxy-4-(octadecyloxy)-, (3R)-
• CAS No: 830319-32-9
• MF: C₂₂H₄₃NO₂
• MW: 353.582327127457
• CID: 679613
• PubChem ID: 71416639
• Update Time: 2025-04-19

Butanenitrile, 3-hydroxy-4-(octadecyloxy)-, (3R)- Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 3-hydroxy-4-(octadecyloxy)-, (3R)-
• (3R)-3-hydroxy-4-octadecoxybutanenitrile
• 830319-32-9
• (3R)-3-Hydroxy-4-(octadecyloxy)butanenitrile
• DTXSID70836015

• Inchi： 1S/C22H43NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-25-21-22(24)18-19-23/h22,24H,2-18,20-21H2,1H3/t22-/m1/s1
• InChI Key： PCBUODOLLPOFFZ-JOCHJYFZSA-N
• SMILES： O(C[C@@H](CC#N)O)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 353.329379614g/mol
• Monoisotopic Mass: 353.329379614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 20
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 53.2Ų